Cas no 42879-57-2 (o-Ethyl o-methyl o-[3-methyl-4-(methylsulfanyl)phenyl] phosphorothioate)

• Product Name: o-Ethyl o-methyl o-[3-methyl-4-(methylsulfanyl)phenyl] phosphorothioate
• CAS No: 42879-57-2
• MF: C₁₁H₁₇O₃PS₂
• MW: 292.354641675949
• CID: 334643
• Update Time: 2023-08-03

o-Ethyl o-methyl o-[3-methyl-4-(methylsulfanyl)phenyl] phosphorothioate Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-ethyl O-methyl O-[3-methyl-4-(methylthio)phenyl] ester
• o-ethyl o-methyl o-[3-methyl-4-(methylsulfanyl)phenyl] phosphorothioate
• Phosphorothioic acid, O-ethyl O-methyl O-(3-methyl-4-(methylthio)phenyl) ester
• o-Ethyl o-methyl o-[3-methyl-4-(methylsulfanyl)phenyl] phosphorothioate

• Inchi： 1S/C11H17O3PS2/c1-5-13-15(16,12-3)14-10-6-7-11(17-4)9(2)8-10/h6-8H,5H2,1-4H3
• InChI Key： LBSJDKVSJIOISM-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C=C1C)OP(OC)(OCC)=S

Computed Properties

• Exact Mass: 292.036
• Monoisotopic Mass: 292.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 85.1

Experimental Properties

• Density: 1.22±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 345.6°Cat760mmHg
• Flash Point: 162.8°C
• Refractive Index: 1.558
• Solubility: Insuluble (5.3E-3 g/L) (25 ºC),